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Compound of Interest

Compound Name: Basic Green 5

Cat. No.: B1210438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and key applications of Basic Green 5. Known interchangeably as Methylene Green

or C.I. 52020, this compound is a nitro-derivative of the well-known thiazine dye, Methylene

Blue. It is predominantly used as a potent green nuclear stain in histology and cell biology.

While often supplied as a zinc chloride double salt to enhance stability, its core chemical

identity is rooted in its cationic dye structure.

Chemical Identity and Structure
Basic Green 5 is a heterocyclic aromatic compound belonging to the thiazine class of dyes.[1]

Its chemical structure is derived from Methylene Blue through the introduction of a nitro group (-

NO₂) onto the phenothiazine core. This modification alters its spectral properties, shifting the

color from blue to green.

The cationic part of the dye is systematically named [7-(dimethylamino)-4-nitrophenothiazin-3-

ylidene]-dimethylazanium.[2][3] Commercial preparations are frequently stabilized as a zinc

chloride double salt.[4]

Chemical Structure of the Cationic Dye:

IUPAC Name: [7-(dimethylamino)-4-nitrophenothiazin-3-ylidene]-dimethylazanium

chloride[2]
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Canonical SMILES:CN(C)C1=CC2=C(C=C1)N=C3C=CC(=--INVALID-LINK--C)C(=C3S2)-

-INVALID-LINK--[O-].[Cl-][2]

InChI Key: YYGBVRCTHASBKD-UHFFFAOYSA-M[2]

Physicochemical and Quantitative Data
The following table summarizes the key quantitative properties of Basic Green 5. It is

important to distinguish between the simple chloride salt and the more common zinc chloride

double salt complex, as their molecular weights differ significantly.
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Property Value Reference(s)

Identifiers

C.I. Name Basic Green 5 [5][6]

C.I. Number 52020 [5][6]

Synonyms
Methylene Green, Methylene

Green zinc chloride double salt
[4]

CAS Number (Chloride Salt) 2679-01-8 [4]

CAS Number (ZnCl₂ Salt) 224967-52-6 [7]

Molecular Properties

Molecular Formula (Cation) C₁₆H₁₇N₄O₂S⁺ [2]

Molecular Formula (Chloride

Salt)
C₁₆H₁₇ClN₄O₂S [3][4]

Molecular Formula (Typical

ZnCl₂ Salt)
C₁₆H₁₇N₄O₂S·½ZnCl₄ [4]

Molecular Weight (Chloride

Salt)
364.85 g/mol [3][4]

Molecular Weight (ZnCl₂ Salt,

C₁₆H₁₇N₄O₂S·½ZnCl₄)
433.00 g/mol [4]

Spectroscopic Data

Absorption Maxima (λmax) in

Water

630-635 nm; Other reported

values include 657/618 nm

and 660/607 nm

[4][6][7]

Molar Extinction Coefficient (ε)

Data not available. For the

parent compound Methylene

Blue, ε at ~665 nm is approx.

84,300 M⁻¹cm⁻¹.[8] This

serves as a useful estimate.

Physical Properties
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Appearance
Very dark green to dark

brown/black powder
[4]

Solubility in Water
Soluble (Reported as 1.46% to

3.0% w/v)
[5][6]

Solubility in Ethanol
Slightly Soluble (Reported as

1.46% to 3.0% w/v)
[5][6]

Experimental Protocols
Synthesis of Basic Green 5
The synthesis of Basic Green 5 is achieved through the nitration of its precursor, Methylene

Blue (C.I. 52015). While detailed, step-by-step laboratory protocols are not widely published,

the established chemical pathway involves the following key steps.[4]

Nitrosation of Methylene Blue: Methylene Blue is treated with sodium nitrite (NaNO₂) in an

acidic medium, typically using hydrochloric acid (HCl).

Oxidative Nitration: The resulting intermediate is then treated with nitric acid (HNO₃). This

step introduces the nitro group at position 4 of the phenothiazine ring system.

Precipitation: The final product, Methylene Green, is commonly precipitated and stabilized by

the addition of zinc chloride (ZnCl₂), forming the zinc chloride double salt.[4]

Note for Researchers: Commercial lots of Methylene Green can contain residual Methylene

Blue and other demethylated homologues as impurities. For applications requiring high purity,

analysis by thin-layer chromatography (TLC) and purification via flash chromatography may be

necessary.

Methylene Blue
(C.I. 52015) Intermediate+ NaNO₂ / HCl Basic Green 5

(Methylene Green)
+ HNO₃ (Nitration) Basic Green 5

(Zinc Chloride Salt)
+ ZnCl₂ (Precipitation)

Click to download full resolution via product page

Caption: Synthesis pathway of Basic Green 5 from Methylene Blue.
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Protocol for Nuclear Staining of Histological Sections
Basic Green 5 (as Methylene Green) is an effective nuclear counterstain, particularly for

immunohistochemistry (IHC) where a non-red counterstain is desired. It specifically stains

chromatin green. The following is a general, representative protocol adapted from standard

histological procedures.[2]

Reagents:

0.1M Sodium Acetate Buffer (pH 4.2):

Sodium Acetate, Trihydrate: 1.36 g

Distilled Water: 100 ml

Adjust pH to 4.2 with glacial acetic acid.

Methylene Green Staining Solution (0.5%):

Methylene Green powder: 0.5 g

0.1M Sodium Acetate Buffer, pH 4.2: 100 ml

Mix until fully dissolved. Filter before use.

95% Ethanol

100% Ethanol

Xylene (or a xylene substitute)

Resinous Mounting Medium

Procedure:

Rehydration: Bring paraffin-embedded tissue sections through xylene and graded alcohols to

distilled water. For slides already processed for IHC, start from the post-detection wash step,

ending in distilled water.
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Staining: Immerse slides in the 0.5% Methylene Green solution for 5-10 minutes at room

temperature. Note: Incubation at 60°C may intensify the stain but requires optimization.

Rinsing: Briefly rinse the slides in distilled water. The sections may appear blue at this stage.

Dehydration and Differentiation: Dehydrate the sections quickly with the following sequence:

Dip slides ~10 times in 95% ethanol. The color should shift from blue to green.

Dip slides ~10 times in a fresh change of 100% ethanol.

Dip slides ~10 times in a second fresh change of 100% ethanol. Note: Alcohols will

gradually remove the stain, so this step must be performed rapidly.

Clearing: Immerse slides in two changes of xylene (or substitute) for 2-3 minutes each.

Mounting: Coverslip the slides using a resinous mounting medium.

Expected Results:

Nuclei: Green

Cytoplasm/Other Tissues: Will retain the color of the primary IHC stain (e.g., brown from

DAB, red from AP-Red) or remain unstained.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Staining

Dehydration & Mounting

Hydrated Tissue Section
(Post-IHC or from dH₂O)

Immerse in 0.5% Methylene Green
(5-10 min)

Rinse in dH₂O

Rapid Dehydration
(95% EtOH → 100% EtOH)

Clear in Xylene
(2 changes)

Mount with Resinous Medium

Microscopy
(Green Nuclei)

Click to download full resolution via product page

Caption: Experimental workflow for nuclear staining with Basic Green 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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